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Compound of Interest

Compound Name: Esculin sesquihydrate

Cat. No.: B8099672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for handling Esculin
sesquihydrate in a laboratory and drug development setting. The following sections detail the

compound's properties, potential hazards, handling procedures, and emergency protocols,

supported by quantitative data and clear visual workflows.

Chemical and Physical Properties
Esculin sesquihydrate is a coumarin glycoside.[1] It typically appears as a white to off-white

crystalline powder.[1] A summary of its key physical and chemical properties is presented in

Table 1.
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Property Value Source(s)

CAS Number 66778-17-4 [1][2][3][4][5][6][7][8]

Molecular Formula
C₁₅H₁₆O₉ · 1.5H₂O or

C₃₀H₃₈O₂₁
[1][2][5][6][7]

Molecular Weight

~367.3 g/mol (anhydrous

basis) or ~734.6 g/mol

(sesquihydrate)

[5][7]

Appearance
White to off-white or cream

powder/crystalline powder
[1][6]

Melting Point 203-205 °C

Solubility

Slightly soluble in water.

Soluble in hot methanol,

Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, and

Acetone.

[2][8]

Bulk Density ≈ 200 kg/m ³ [2]

Toxicological Data and Hazard Identification
The toxicological profile of Esculin sesquihydrate indicates that while it is not classified as

hazardous under some regulations, other sources suggest it may pose certain risks.[2][3][4][7]

One supplier classifies it as harmful if swallowed and an irritant to the skin, eyes, and

respiratory system.[3] Another suggests it is irritating to the eyes, respiratory system, and skin.

[9] Long-term exposure to high dust concentrations may lead to changes in lung function.[9]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Note: Classifications may vary by supplier. This table represents the most comprehensive

hazard profile identified.[3]

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is essential to minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Ensure good ventilation of the workstation.[2] Use only outdoors or in a well-

ventilated area.[3]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Safety goggles with side-shields are recommended.[3]

Hand Protection: Wear suitable protective gloves (e.g., polychloroprene, nitrile rubber, butyl

rubber).[3][9]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4][9] An

impervious clothing or a P.V.C. apron is recommended.[3][9]

Respiratory Protection: Not required under normal use conditions with adequate ventilation.

[4][10] If dust is generated, a suitable respirator should be used.[3]

General Hygiene and Handling Practices
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Avoid all personal contact, including inhalation.[9]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2][3]

Do not eat, drink, or smoke when using this product.[2][3]

Wash hands thoroughly after handling.[2][3]

Storage Conditions
Store in a cool, well-ventilated place.[2][7]

Keep container tightly closed in a dry place.[2][4]

Avoid direct sunlight, air contact, and moisture.[2]

Experimental Protocols
While specific experimental protocols for the toxicological assessment of Esculin
sesquihydrate were not detailed in the provided search results, the classifications suggest that

standard OECD guidelines for acute oral toxicity (e.g., OECD 423), skin irritation (e.g., OECD

404), and eye irritation (e.g., OECD 405) were likely followed. Researchers should refer to

these standardized methods when designing their own safety assessments.

Emergency Procedures
First-Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

seek medical attention.[2][3]

Skin Contact

Wash the affected area with plenty of soap and

water. Remove contaminated clothing and wash

it before reuse.[2][3]

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Seek medical attention.[2][3][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or a doctor if you

feel unwell.[2][3]

Accidental Release Measures
Minor Spills: Clean up all spills immediately. Avoid breathing dust and contact with skin and

eyes.[9] Mechanically recover the product (sweep or shovel) into a suitable, dry container.[2]

Major Spills: Evacuate unnecessary personnel.[2] Alert emergency responders.[9] Wear

appropriate PPE, including respiratory protection.[9] Prevent the product from entering drains

or water courses.[3][7]

Cleaning: Absorb solutions with inert solid materials like clay or diatomaceous earth.[2][3]

Decontaminate surfaces by scrubbing with alcohol.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon

dioxide.[2][3]

Hazards from Combustion: May emit toxic fumes (carbon monoxide, carbon dioxide) under

fire conditions.[9]
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.[2][3]

Visual Workflow and Pathway Diagrams
To further aid in the safe handling and emergency response for Esculin sesquihydrate, the

following diagrams have been generated.
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Receiving and Unpacking

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Before Handling

Secure Storage
(Cool, Dry, Ventilated)

Confirm PPE Integrity

Before Use

Weighing and Preparation
(In Ventilated Hood)

Experimental Use Ensure Spill Kit is Accessible

Waste Collection
(Labeled, Sealed Container) Wash Hands Thoroughly

Post-Handling

Disposal
(Authorized Facility)

Return Unused Material

Click to download full resolution via product page

Caption: Workflow for the safe handling of Esculin sesquihydrate powder.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Keep Comfortable

Wash with Soap & Water
Remove Contaminated Clothing

Rinse with Water (15+ min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention
(If symptoms persist or are severe)

Immediate Immediate

Click to download full resolution via product page

Caption: First-aid response flowchart for Esculin sesquihydrate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.thermofisher.com/order/catalog/product/A11624.06
https://www.carlroth.com/medias/SDB-8704-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDE5NzB8YXBwbGljYXRpb24vcGRmfGFEUTBMMmhqWlM4NU1UYzRPVE15TkRRMU1qRTBMMU5FUWw4NE56QTBYMGRDWDBWT0xuQmtaZ3xiMTEyMGQ2ZDBjMGMyYmM0ODQxNTU1MDdmODFkODQ5NTk3NGI2ZmY1MzdiMmNkNGM2ZWZmOTdkMGQ2ZjUzMzQ0
https://www.biocrick.com/Esculin-Sesquihydrate-BCC8324.html
https://www.biocrick.com/Esculin-Sesquihydrate-BCC8324.html
https://datasheets.scbt.com/sc-204744.pdf
https://cdn.caymanchem.com/cdn/msds/28514m.pdf
https://www.benchchem.com/product/b8099672#health-and-safety-data-for-esculin-sesquihydrate-handling
https://www.benchchem.com/product/b8099672#health-and-safety-data-for-esculin-sesquihydrate-handling
https://www.benchchem.com/product/b8099672#health-and-safety-data-for-esculin-sesquihydrate-handling
https://www.benchchem.com/product/b8099672#health-and-safety-data-for-esculin-sesquihydrate-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8099672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

